Cas no 6647-96-7 (4-iodo-1,5-dimethyl-1H-pyrazole)

4-iodo-1,5-dimethyl-1H-pyrazole structure

6647-96-7 structure

Product Name:4-iodo-1,5-dimethyl-1H-pyrazole

CAS No:6647-96-7

MF:C₅H₇IN₂

MW:222.026952981949

MDL:MFCD15146432

CID:1710190

PubChem ID:12383785

Update Time:2025-04-21

4-iodo-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1,5-dimethyl-4-iodopyrazole
- 1H-Pyrazole, 4-iodo-1,5-dimethyl-
- 4-iodo-1,5-dimethyl-1H-pyrazole
- LS-04170
- Z1269221703
- AKOS005174104
- MFCD15146432
- STL415140
- SY123670
- DB-225983
- CS-0038284
- EN300-232743
- W10503
- SCHEMBL9974217
- DTXSID601304473
- ALBB-013413
- 6647-96-7
- 4-iodo-1,5-dimethylpyrazole
- MDL： MFCD15146432
- Inchi： 1S/C5H7IN2/c1-4-5(6)3-7-8(4)2/h3H,1-2H3
- InChI Key： QXAYSWMALOLASK-UHFFFAOYSA-N
- SMILES： IC1C=NN(C)C=1C

Computed Properties

Exact Mass: 221.96501
Monoisotopic Mass: 221.96540g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 86.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 17.8Å²

Experimental Properties

PSA: 17.82

4-iodo-1,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188960-1g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7	95+%	1g	$328	2021-08-05
Chemenu	CM188960-5g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7	95+%	5g	$983	2021-08-05
ChemScence	CS-0038284-100mg	4-Iodo-1,5-dimethylpyrazole	6647-96-7		100mg	$157.0	2022-04-26
ChemScence	CS-0038284-250mg	4-Iodo-1,5-dimethylpyrazole	6647-96-7		250mg	$179.0	2022-04-26
ChemScence	CS-0038284-1g	4-Iodo-1,5-dimethylpyrazole	6647-96-7		1g	$220.0	2022-04-26
ChemScence	CS-0038284-5g	4-Iodo-1,5-dimethylpyrazole	6647-96-7		5g	$609.0	2021-09-02
ChemScence	CS-0038284-500mg	4-Iodo-1,5-dimethylpyrazole	6647-96-7		500mg	$199.0	2022-04-26
abcr	AB408444-500 mg	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7		500MG	€254.60	2022-03-02
abcr	AB408444-1 g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7		1g	€299.00	2022-03-02
abcr	AB408444-5 g	4-Iodo-1,5-dimethyl-1H-pyrazole	6647-96-7		5g	€817.00	2022-03-02

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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
4. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

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